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Introduction: The Significance of Conformational
Constraint in Drug Design

Chiral aminocyclopentane carboxylic acids (ACPCs) represent a pivotal class of unnatural
amino acids that have garnered significant attention in medicinal chemistry and drug
development.[1][2] Their inherent conformational rigidity, stemming from the cyclic
cyclopentane backbone, offers a powerful tool for designing peptidomimetics and other
bioactive molecules with enhanced properties.[3] By incorporating ACPCs into peptide
sequences, researchers can induce stable secondary structures, such as helices and turns,
which can lead to improved binding affinity for biological targets, increased resistance to
proteolytic degradation, and enhanced metabolic stability.[1] These attributes make ACPC-
containing compounds promising candidates for the development of novel therapeutics,
including antiviral and anticancer agents.[1][4]
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This guide provides a detailed overview of key chiral synthesis protocols for accessing
enantiomerically pure aminocyclopentane carboxylic acids. We will delve into the mechanistic
underpinnings of each strategy, offering field-proven insights into experimental choices and
providing detailed, step-by-step protocols for their implementation in a research setting.

Strategic Approaches to Chiral Aminocyclopentane
Carboxylic Acid Synthesis

The asymmetric synthesis of aminocyclopentane carboxylic acids can be broadly categorized
into several key strategies. The choice of a particular method often depends on the desired
stereochemistry (cis vs. trans, and the specific enantiomer), the desired substitution pattern on
the cyclopentane ring, and considerations of scalability and cost.

Herein, we will explore three powerful and widely employed approaches:

» Diastereoselective Reductive Amination: A robust and scalable method that allows access to
all four stereoisomers of 2-aminocyclopentanecarboxylic acid from a common precursor.

o Enzymatic Kinetic Resolution: A highly selective biocatalytic approach for the separation of
enantiomers, particularly effective for cis-ACPC derivatives.

o Chiral Auxiliary-Mediated Synthesis: A classic and reliable strategy that utilizes a covalently
attached chiral molecule to direct the stereochemical outcome of a key bond-forming
reaction.

The logical workflow for selecting a synthetic strategy is outlined in the diagram below.
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Caption: Decision workflow for selecting a chiral synthesis strategy for aminocyclopentane
carboxylic acids.

Diastereoselective Reductive Amination: A Scalable
and Versatile Approach

This method is a cornerstone for the synthesis of 2-aminocyclopentanecarboxylic acids,
offering a practical and scalable route to all four possible stereoisomers from a single, readily
available starting material: ethyl 2-oxocyclopentanecarboxylate. The key to this strategy is the
diastereoselective reductive amination of the ketone with a chiral amine, followed by separation
of the diastereomers and subsequent deprotection.

Causality Behind Experimental Choices

The success of this protocol hinges on several key experimental parameters:

e Choice of Chiral Amine: The use of a chiral amine, such as (S)-a-phenylethylamine, is crucial
for inducing asymmetry in the initial imine formation. The stereochemistry of the chosen
amine will determine the stereochemistry of the newly formed stereocenter at the C2
position.
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e Reduction Conditions: The combination of sodium borohydride (NaBHa4) in isobutyric acid is a
critical and non-obvious choice. While NaBHa4 is a common reducing agent, the use of
isobutyric acid as the solvent provides a controlled delivery of protons and facilitates the
reduction of the intermediate iminium ion over the starting ketone. This avoids the formation
of the corresponding alcohol byproduct.

o Diastereomer Separation: The diastereomeric amino esters formed after reduction have
different physical properties, allowing for their separation by fractional crystallization of their
salts (e.g., hydrobromide or dibenzoyltartrate salts). This is a critical step for obtaining

enantiomerically pure products.

o Deprotection: The final steps involve the removal of the chiral auxiliary (the a-phenylethyl
group) via hydrogenolysis and the hydrolysis of the ester to the final carboxylic acid. The
conditions for these steps are chosen to be mild enough to avoid epimerization of the
stereocenters.

The overall synthetic workflow is depicted below:
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Caption: Workflow for the diastereoselective reductive amination synthesis of ACPCs.
Detailed Protocol: Synthesis of (1S,2S)-2-

Aminocyclopentanecarboxylic Acid

This protocol is adapted from a scalable synthesis and provides a detailed procedure for
obtaining the (1S,2S)-isomer.[1][5]

Step 1: Diastereoselective Reductive Amination
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e To a solution of ethyl 2-oxocyclopentanecarboxylate (1 equivalent) in toluene, add (S)-a-
phenylethylamine (1 equivalent).

o Heat the mixture to reflux with a Dean-Stark apparatus to remove water and drive the
formation of the enamine intermediate.

» After complete water removal, cool the reaction mixture and slowly add it to a solution of
sodium borohydride (NaBHa, 2 equivalents) in isobutyric acid at O °C.

 Stir the reaction mixture at room temperature overnight.

¢ Quench the reaction by the slow addition of water, followed by basification with agueous
NaOH.

o Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude
diastereomeric mixture of amino esters.

Step 2: Separation of Diastereomers

¢ Dissolve the crude amino ester mixture in a suitable solvent (e.g., diethyl ether) and treat
with a solution of HBr in acetic acid to form the hydrobromide salts.

e The (1S,2S,1'S)-diastereomer will preferentially crystallize. Collect the solid by filtration and
wash with cold diethyl ether.

e The purity of the diastereomer can be checked by NMR spectroscopy. If necessary,
recrystallization can be performed to improve diastereomeric purity.

Step 3: Hydrogenolysis

o Dissolve the (1S,2S,1'S)-amino ester hydrobromide salt in methanol.

e Add 10% palladium on activated carbon (Pd/C) catalyst (approximately 10% by weight).

« Stir the mixture under a hydrogen atmosphere (balloon pressure is typically sufficient) at 45
°C for 5-6 hours, or until the reaction is complete as monitored by TLC.[5]
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« Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the
filtrate under reduced pressure.

Step 4: Ester Hydrolysis

Dissolve the residue from the previous step in 10% aqueous HCL.[5]

Heat the solution at 70 °C for 4 hours.[5]

Evaporate the solvent under reduced pressure. Add another portion of 10% HCI and heat at
60 °C for 12 hours to ensure complete hydrolysis.[5]

Evaporate the solvent to dryness and wash the solid residue with ice-cold acetone to obtain
the hydrochloride salt of (1S,2S)-2-aminocyclopentanecarboxylic acid.

Enzymatic Kinetic Resolution: The Power of
Biocatalysis

Enzymatic kinetic resolution is a powerful technique for obtaining enantiomerically pure
compounds by exploiting the stereoselectivity of enzymes.[6] In the context of
aminocyclopentane carboxylic acid synthesis, lipases are commonly used to selectively
hydrolyze one enantiomer of a racemic ester or amide, leaving the other enantiomer unreacted.
[3][7] This method is particularly advantageous due to its high enantioselectivity and mild
reaction conditions.

Causality Behind Experimental Choices

» Enzyme Selection: The choice of lipase is critical, as different lipases exhibit different
enantioselectivities for a given substrate. Common choices include lipases from Candida
antarctica (CAL-B), Pseudomonas cepacia (lipase PS), and Candida rugosa.[8][9][10]
Screening of different lipases is often necessary to find the optimal catalyst for a specific
substrate.

o Substrate: The resolution is typically performed on a derivative of the aminocyclopentane
carboxylic acid, such as an ester or an N-acyl amide. This is because the enzyme's active
site is often more accommodating to these less polar substrates than the zwitterionic amino
acid itself.
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» Reaction Medium: The reaction can be carried out in an aqueous buffer, an organic solvent,
or a biphasic system. The choice of solvent can significantly impact the enzyme's activity and
enantioselectivity.

e Monitoring the Reaction: The reaction is typically monitored by chiral HPLC or GC to
determine the enantiomeric excess (ee) of both the product and the unreacted starting
material. The reaction is stopped at or near 50% conversion to obtain both enantiomers with
high optical purity.

The general principle of enzymatic kinetic resolution is illustrated below:

(Racemic ACPC Ester)

Selective Hydrolysis No Reaction

Click to download full resolution via product page

Caption: Principle of enzymatic kinetic resolution of a racemic aminocyclopentane carboxylic
acid ester.

Detailed Protocol: Lipase-Catalyzed Resolution of a
Racemic cis-2-Aminocyclopentanecarboxamide

This protocol is a representative example of a lipase-catalyzed kinetic resolution.[3]
Step 1: Substrate Preparation

o Prepare the racemic N-acetyl-cis-2-aminocyclopentanecarboxamide from racemic cis-2-
aminocyclopentanecarboxylic acid using standard peptide coupling and amidation
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procedures.
Step 2: Enzymatic Resolution

o To a suspension of the racemic N-acetyl-cis-2-aminocyclopentanecarboxamide in a
phosphate buffer (pH 7.0), add the selected lipase (e.g., Candida antarctica lipase B, CAL-
B).

¢ Incubate the mixture at a controlled temperature (e.g., 30-40 °C) with gentle shaking.

o Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing
them by chiral HPLC to determine the conversion and the enantiomeric excess of the
remaining amide and the formed carboxylic acid.

* When the conversion reaches approximately 50%, stop the reaction by filtering off the
enzyme.

Step 3: Product Separation and Deprotection
 Acidify the filtrate to protonate the carboxylic acid product.
o Extract the carboxylic acid into an organic solvent.

e The unreacted amide will remain in the aqueous layer or can be extracted under different pH
conditions.

o Deprotect both the resolved carboxylic acid and the unreacted amide using standard
methods (e.g., acidic or basic hydrolysis of the acetyl group) to obtain the enantiomerically
pure cis-2-aminocyclopentanecarboxylic acids.

Chiral Auxiliary-Mediated Asymmetric Synthesis

The use of chiral auxiliaries is a powerful and well-established strategy for asymmetric
synthesis.[11][12] In this approach, a chiral molecule is temporarily attached to the substrate to
direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter is
set, the auxiliary is removed, yielding the enantiomerically enriched product. Evans
oxazolidinones are a widely used class of chiral auxiliaries for various asymmetric
transformations, including alkylations and aldol reactions.[2][13]
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Causality Behind Experimental Choices

Choice of Auxiliary: The structure of the chiral auxiliary is paramount. The steric bulk and
electronic properties of the auxiliary dictate the facial selectivity of the reaction. Evans
auxiliaries, derived from readily available amino alcohols, provide a rigid scaffold that
effectively shields one face of the enolate.[14]

Enolate Formation: The geometry of the enolate (Z vs. E) is crucial for stereocontrol. The
choice of base and Lewis acid for enolization can influence the enolate geometry. Boron
enolates, for example, often provide high levels of stereoselectivity.

Reaction Conditions: The temperature and solvent can influence the diastereoselectivity of
the reaction. Low temperatures are generally preferred to enhance selectivity.

Auxiliary Cleavage: The final step is the removal of the chiral auxiliary. This must be done
under conditions that do not cause racemization of the newly formed stereocenter. Common
methods include hydrolysis with base or acid, or reduction with lithium borohydride.

The stereochemical rationale for the use of an Evans auxiliary in an asymmetric alkylation is

depicted below:
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Caption: Stereochemical model for an Evans auxiliary-controlled asymmetric reaction.

Detailed Protocol: Asymmetric Synthesis of a
Substituted Aminocyclopentane Carboxylic Acid

Derivative

This protocol outlines a general approach for the asymmetric synthesis of a substituted

aminocyclopentane derivative using an Evans-type chiral auxiliary.

Step 1: Attachment of the Chiral Auxiliary

» React the desired carboxylic acid (e.g., a cyclopentenecarboxylic acid derivative) with the

chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) under standard acylation
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conditions (e.g., using pivaloyl chloride and a base like triethylamine) to form the N-acyl
oxazolidinone.

Step 2: Diastereoselective Conjugate Addition

Cool a solution of the N-acyl oxazolidinone in a suitable aprotic solvent (e.g., THF) to a low
temperature (e.g., -78 °C).

o Generate the corresponding enolate by adding a suitable base (e.g., sodium
hexamethyldisilazide).

 Introduce a nitrogen source that can act as a Michael donor, such as a protected amine or
an azide source.

« Allow the reaction to proceed at low temperature until completion.

e Quench the reaction with a proton source (e.g., saturated aqueous ammonium chloride).
Step 3: Auxiliary Cleavage

e Dissolve the product from the previous step in a mixture of THF and water.

e Add lithium hydroxide or another suitable base to hydrolyze the auxiliary.

 After the reaction is complete, acidify the mixture and extract the desired carboxylic acid. The
chiral auxiliary can be recovered from the reaction mixture.

Step 4: Further Functionalization

o The resulting enantiomerically enriched aminocyclopentane carboxylic acid derivative can be
further modified, for example, by reduction of the azide to an amine, and protection of the
functional groups as needed for subsequent applications.

Data Presentation: Comparison of Synthetic
Protocols
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Determination of Enantiomeric Purity: A Critical

Step

Ensuring the enantiomeric purity of the final aminocyclopentane carboxylic acid is paramount

for its application in drug development. Two primary methods are employed for this purpose:

» Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used and reliable

method for separating and quantifying enantiomers. The sample is passed through a column

containing a chiral stationary phase (CSP), which interacts differently with each enantiomer,
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leading to different retention times. Derivatization of the amino acid is often necessary to
introduce a chromophore for UV detection.[15]

 NMR Spectroscopy with Chiral Solvating Agents (CSAs): This technique involves the
addition of a chiral solvating agent to a solution of the analyte in an NMR tube. The CSA
forms transient diastereomeric complexes with the enantiomers of the analyte, which leads
to a separation of their signals in the NMR spectrum.[9][16][17][18] The ratio of the integrals
of the separated signals directly corresponds to the enantiomeric ratio.

Conclusion

The chiral synthesis of aminocyclopentane carboxylic acids is a well-developed field with a
variety of robust and reliable protocols available to researchers. The choice of synthetic
strategy should be guided by the specific stereochemical requirements of the target molecule,
as well as considerations of scalability and efficiency. The methods outlined in this guide, from
the versatile diastereoselective reductive amination to the highly selective enzymatic and chiral
auxiliary-based approaches, provide a powerful toolkit for accessing these valuable building
blocks for the next generation of conformationally constrained therapeutics.

References

o Scalable Synthesis of All Stereocisomers of 2-Aminocyclopentanecarboxylic Acid — A Toolbox
for Peptide Foldamer Chemistry. ACS Publications. Available at: [Link]

o Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox
for Peptide Foldamer Chemistry. PMC - NIH. Available at: [Link]

o Lipases-catalyzed enantioselective kineti - JOCPR. Journal of Chemical and Pharmaceutical
Research. Available at: [Link]

o Evans Auxiliaries and a Friend for Aldol Reactions. YouTube. Available at: [Link]
e Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

» Chiral auxiliary - Wikipedia. Wikipedia. Available at: [Link]

© 2026 BenchChem. All rights reserved. 14 /19 Tech Support


https://pdf.benchchem.com/1278/A_Comparative_Guide_to_Chiral_HPLC_Methods_for_Determining_Enantiomeric_Excess_of_4_Amino_2_methyl_1_butanol.pdf
https://pubmed.ncbi.nlm.nih.gov/27373917/
https://myers.faculty.chemistry.harvard.edu/sites/g/files/omnuum7271/files/myers/files/9-asymmetric_alkylation_of_enolates.pdf
https://pubmed.ncbi.nlm.nih.gov/30204200/
https://pubs.acs.org/doi/10.1021/acs.joc.2c01244
https://pubs.acs.org/doi/10.1021/acs.joc.3c02991
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10854582/
https://www.jocpr.com/articles/lipasescatalyzed-enantioselective-kinetic-resolution-of-racemic-alcohols-a-review.pdf
https://www.youtube.com/watch?v=R9K-E_81-qg
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-
aminocyclohexanecarboxamides. ResearchGate. Available at: [Link]

Kinetics of lipase-catalyzed kinetic resolutions of racemic compounds: Reparameterization in
terms of specificity constants. ResearchGate. Available at: [Link]

Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new
chiral auxiliary. NIH. Available at: [Link]

Recent advances in the catalytic asymmetric synthesis of 3-amino acids. Royal Society of
Chemistry. Available at: [Link]

Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-
(aryl)propanoic acids. Royal Society of Chemistry. Available at: [Link]

Enantioselective Synthesis of 3-amino acids: A Review. Hilaris Publisher. Available at: [Link]

Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern
Extensions. ResearchGate. Available at: [Link]

Chiral a-Amino Acid-Based NMR Solvating Agents. Wiley Online Library. Available at: [Link]

Application of conformational analysis in the development of new antiviral compounds.
ResearchGate. Available at: [Link]

Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and
Applications. MDPI. Available at: [Link]

Chiral Sensors for Determining the Absolute Configurations of a-Amino Acid Derivatives.
PubMed. Available at: [Link]

Enantioselective Synthesis of f-amino acids: A Review. ResearchGate. Available at: [Link]

Asymmetric Organocatalytic Synthesis of Cyclopentane -Nitroketones. ResearchGate.
Available at: [Link]

Evans' original oxazolidinone auxiliary-based asymmetric methodology. ResearchGate.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 15/19 Tech Support


https://www.researchgate.net/publication/225134267_Lipase-catalyzed_kinetic_resolution_of_2-aminocyclopentane-_and_2-aminocyclohexanecarboxamides
https://www.researchgate.net/publication/259169622_Kinetics_of_lipase-catalyzed_kinetic_resolutions_of_racemic_compounds_Reparameterization_in_terms_of_specificity_constants
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2752834/
https://pubs.rsc.org/en/content/articlelanding/2010/cs/b918856c
https://pubs.rsc.org/en/content/articlelanding/2018/ob/c8ob01530k
https://www.hilarispublisher.com/open-access/enantioselective-synthesis-of-amino-acids-a-review-2161-0444-1000286.pdf
https://www.researchgate.net/publication/338271167_Evans'_Chiral_Auxiliary-Based_Asymmetric_Synthetic_Methodology_and_Its_Modern_Extensions
https://onlinelibrary.wiley.com/doi/10.1002/chir.23071
https://www.researchgate.net/publication/376384218_Application_of_conformational_analysis_in_the_development_of_new_antiviral_compounds
https://www.mdpi.com/1422-0067/24/12/10042
https://pubmed.ncbi.nlm.nih.gov/30204200/
https://www.researchgate.net/publication/279933580_Enantioselective_Synthesis_of_b-amino_acids_A_Review
https://www.researchgate.net/publication/283084313_Asymmetric_Organocatalytic_Synthesis_of_Cyclopentane_g-Nitroketones
https://www.researchgate.net/figure/Evans-original-oxazolidinone-auxiliary-based-asymmetric-methodology_fig1_338271167
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-
Catalyzed Asymmetric Hydrogenation. ACS Publications. Available at: [Link]

Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based
Asymmetric Aldol Reactions. ACS Publications. Available at: [Link]

Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea. Semantic
Scholar. Available at: [Link]

Asymmetric organocatalytic Michael addition of cyclopentane-1,2-dione to alkylidene
oxindole. Beilstein Journals. Available at: [Link]

Michael addition reaction - Wikipedia. Wikipedia. Available at: [Link]

Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using
a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for
precolumn derivatization. ResearchGate. Available at: [Link]

Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary a-Amino Acids. NIH.
Available at: [Link]

Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide
Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

Asymmetric hydrogenation catalyzed by first-row transition metal complexes. Royal Society
of Chemistry. Available at: [Link]

Organocatalysis for the Asymmetric Michael Addition of Cycloketones and a, 3-Unsaturated
Nitroalkenes. ResearchGate. Available at: [Link]

Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their
Intermediates. MDPI. Available at: [Link]

Stereochemistry: Kinetic Resolution. YouTube. Available at: [Link]

Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid
Chromatography Drift Tube lon Mobility-Mass Spectrometry Using a Chiral Core—Shell

© 2026 BenchChem. All rights reserved. 16/19 Tech Support


https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00339
https://pubs.acs.org/doi/10.1021/ja104712t
https://www.semanticscholar.org/paper/A-Supramolecular-Extension-of-Mosher%E2%80%99s-Method%3A-of-Scamardella-Di-Donato/88f28c2dd040b370162095f7c320d43702521f73
https://www.beilstein-journals.org/bjoc/articles/18/31
https://en.wikipedia.org/wiki/Michael_reaction
https://www.researchgate.net/publication/23565922_Chiral_high-performance_liquid_chromatography_analysis_of_alpha-amino_acid_mixtures_using_a_novel_SH_reagent-N-R-mandelyl-L-cysteine_and_traditional_enantiomeric_thiols_for_precolumn_derivatizati
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6272809/
https://www.koreascience.or.kr/article/JAKO202119062331451.page
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs00262g
https://www.researchgate.net/publication/348398321_Organocatalysis_for_the_Asymmetric_Michael_Addition_of_Cycloketones_and_a_b-Unsaturated_Nitroalkenes
https://www.mdpi.com/2073-4344/6/11/179
https://www.youtube.com/watch?v=XzUgoKE4s5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tandem Column Approach. ACS Publications. Available at: [Link]

o Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction
applied to total synthesis. Royal Society of Chemistry. Available at: [Link]

e Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-
Catalyzed Asymmetric Hydrogenation. PMC - NIH. Available at: [Link]

o Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral
Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring
Opening of Cyclopropanes. Organic Chemistry Portal. Available at: [Link]

e Super Selective Synthesis: The Evolution of Enantioselective Methods. ICJS. Available at:
[Link]

 Kinetic modeling of lipase-catalysed hydrolysis of triacylglycerol in a reverse micelle system
for the determination of integral stereoselectivity. Royal Society of Chemistry. Available at:
[Link]

o Lipase-catalyzed kinetic resolution of 7-, 8- and 12-membered alicyclic 3-amino esters and
N-hydroxymethyl-3-lactam enantiomers. ResearchGate. Available at: [Link]

» Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR
Spectroscopy from Isomannide and Isosorbide. UNIPI. Available at: [Link]

o Cobalt-Catalyzed Asymmetric Hydrogenation of a,3-Unsaturated Carboxylic Acids by
Homolytic H2 Cleavage. PubMed. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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